Cas no 58546-54-6 (Schisandrol B)

Conclusion: schisandrol B (gomisin-a) is the main active ingredient of Schisandra chinensis, which has hepatoprotective effect Schisandrol B inhibits the production of reactive oxygen species (ROS) Conclusion: schisandrol B inhibits the activity of P-glycoprotein and CYP3A, and also has anti-inflammatory, anti diabetic and antioxidant effects

Schisandrol B structure

Product Name:Schisandrol B

CAS No:58546-54-6

Molecular Formula:C₂₃H₂₈O₇

Molecular Weight:416.4642

MDL:MFCD00865153

CID:57285

PubChem ID:329825744

Schisandrol B Properties

Names and Identifiers

- Gomisin A
- Schisandrol B
- Besigomsin
- SCHISANDROL B(GOMISIN A)(P) PrintBack
- schizandrol B
- Schisandrol B
- BESIGOMISIN
- Gomisin-A
- Schisandrol-B
- schizandrol-B
- TJN-101
- Wuweizi alcohol-B
- wuweizialcoholb
- wuweizichunb
- Wuweizichun-B
- (+)-Gomisin A
- (6S,7S,13aR)- 5,6,7,8-Tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-benzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-6-ol
- Schisantherinol B
- TJN 101
- Benzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-6-ol,5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, stereoisomer
- [ "" ]
- Wuweizi alcohol B
- Wuweizichun B
- Besigomsin [INN]
- DSSTox_RID_83145
- DSSTox_CID_28876
- DSSTox_GSID_48950
- Besigomsin (JAN/INN
- Schisandra extract
- DTXSID90860731
- Q-100673
- 1,2,3,13-Tetramethoxy-6,7-dimethyl-5,6,7,8-tetrahydro-11H-benzo[3',4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxol-6-ol
- SCHEMBL2109595
- LS-15009
- 3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-9-ol
- Gomisin-A;TJN-101;Wuweizi alcohol-B
- ZWRRJEICIPUPHZ-UHFFFAOYSA-N
- MFCD01941645
- 1,2,3,13-tetramethoxy-6,7-dimethyl-5,6,7,8-tetrahydrobenzo[3',4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxol-6-ol
- 1,2,3,13-Tetramethoxy-6,7-dimethyl-5,6,7,8-tetrahydrobenzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-6-ol, (6S,7S,13aR)-
- (+)-(6S,7S, Biar-R)-5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl benzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-6-ol
- NCGC00183134-01
- 58546-54-6
- CHEMBL1834755
- CHEBI:31272
- NCGC00181777-01
- DTXCID0028876
- D01752
- Besigomsin (JAN/INN)
- CAS-58546-54-6
- Tox21_113433
- ZWRRJEICIPUPHZ-SFDCACGMSA-N
- Tox21_113370
- NS00127380
- SCHEMBL2701466
- DTXSID7048950
- PD014436
- (9R,10S)-3,4,5,19-Tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-9-ol
- AKOS032948318
- SchisandrinB
- BDBM50485612
- ZWRRJEICIPUPHZ-DAOPMYJZSA-N
- CHEMBL1159658
- Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxol-6-ol, 5,6,7,8-tetrahydro-6,7-dimethyl-1,2,3,13-tetramethoxy-, stereoisomer
- MLS000728488
- Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxol-6-ol, 5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, stereoisomer
- G0537
- SCHISANDROL B (GOMISIN A) (CONSTITUENT OF NORTHERN SCHISANDRA)
- s9126
- UNII-L5U70J87J8
- SMR000445695
- CHEMBL403578
- SCHEMBL712401
- FT-0686702
- HMS2235K12
- besigomsinum
- HY-N0692
- Q15411013
- (9S,10S)-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-9-ol
- ZWRRJEICIPUPHZ-MYODQAERSA-N
- AKOS032962033
- (6S,7S,13aR)-1,2,3,13-Tetramethoxy-6,7-dimethyl-5,6,7,8-tetrahydrobenzo[3',4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxol-6-ol
- L5U70J87J8
- besigomsina
- NCGC00347676-02
- Gomisin A, >=98% (HPLC)
- CS-3662
- BENZO(3,4)CYCLOOCTA(1,2-F)(1,3)BENZODIOXOL-6-OL, 5,6,7,8-TETRAHYDRO-1,2,3,13-TETRAMETHOXY-6,7-DIMETHYL-, (6S,7S,13AR)-
- (+)-(6S,7S, biar-R)-5,6,7,8-Tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethylbenzo(3,4)cycloocta(1,2-f)(1,3)benzodioxol-6-ol
- Irsogladine maleate, >=98% (HPLC)
- besigomsine
- NCGC00347676-03
- CCRIS 6993
- CCG-268840
- SCHISANDROL B (GOMISIN A) (CONSTITUENT OF NORTHERN SCHISANDRA) [DSC]
- BESIGOMSIN [JAN]
- 3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.0(2),?.0(1)?,(1)?]nonadeca-1(19),2,4,6,12,14(18)-hexaen-9-ol
- Schizandrol B
- +Expand
- MDL： MFCD00865153
- InChIKey： ZWRRJEICIPUPHZ-SFDCACGMSA-N
- Inchi： 1S/C23H28O7/c1-12-7-13-8-16-20(30-11-29-16)22(28-6)17(13)18-14(10-23(12,2)24)9-15(25-3)19(26-4)21(18)27-5/h8-9,12,24H,7,10-11H2,1-6H3/t12-,23-/m1/s1
- SMILES： O([H])[C@]1(C([H])([H])[H])C([H])([H])C2=C([H])C(=C(C(=C2C2=C(C3=C(C([H])=C2C([H])([H])[C@@]1([H])C([H])([H])[H])OC([H])([H])O3)OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

Exact Mass: 416.183503g/mol
Surface Charge: 0
XLogP3: 3.9
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 4
Monoisotopic Mass: 416.183503g/mol
Monoisotopic Mass: 416.183503g/mol
Topological Polar Surface Area: 75.6Å²
Heavy Atom Count: 30
Complexity: 588
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0
Molecular Weight: 416.5

Experimental Properties

LogP: 3.60240
PSA: 75.61000
Refractive Index: 1.5300 (estimate)
Boiling Point: 579.7℃ at 760mmHg
Melting Point: 88.5°C
Flash Point: 304.4°C
Color/Form: Powder
Sensitiveness: Sensitive to light, sensitive to air
Density: 1.1772 (rough estimate)

Schisandrol B Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003UOJ-1mg	Gomisin A	58546-54-6	98%(HPLC)	1mg	$50.00
A2B Chem LLC	AB78931-1mg	Gomisin A	58546-54-6	≥98%	1mg	$29.00	2024-04-19
Aaron	AR003UWV-1mg	Gomisin A	58546-54-6	99%	1mg	$10.00
abcr	AB479110-10mg	Schizandrol b; .	58546-54-6		10mg	€179.90	2024-06-11
Ambeed	A134812-5mg	(6S,7S,13aR)-1,2,3,13-Tetramethoxy-6,7-dimethyl-5,6,7,8-tetrahydrobenzo[3',4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxol-6-ol	58546-54-6	99+%	5mg	$64.0	2024-07-18
ChemFaces	CFN98990-20mg	Gomisin A	58546-54-6	>=98%	20mg	$60
ChemScence	CS-3662-10mg	Schisandrol B	58546-54-6	99.57%	10mg	$132.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1266-1000mg	Schizandrol B	58546-54-6	98%	1000mg	$360	2023-09-20
ChromaDex Standards	ASB-00019501-005-5mg	SCHISANDROL B	58546-54-6	99.9%	5mg	$265.00
DC Chemicals	DC23028-100 mg	Gomisin A	58546-54-6	>98%, Standard References Grade	100mg	$550.0	2022-02-28

Schisandrol B Synthesis

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4. An integrated strategy using LC-MS/MS combined with in vivo microdialysis for the simultaneous determination of lignans of Schisandra chinensis (Turcz.) Baill. Fructus and endogenous neurotransmitters: application in pharmacokinetic and pharmacodynamic studies

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6. Yiqi Fumai lyophilized injection attenuates doxorubicin-induced cardiotoxicity, hepatotoxicity and nephrotoxicity in rats by inhibition of oxidative stress, inflammation and apoptosis

Yue Gu,Aichun Ju,Bingjie Jiang,Jingze Zhang,Shuli Man,Changxiao Liu,Wenyuan Gao RSC Adv. 2018 8 40894
7. Comprehensive quality evaluation of Fructus Schisandrae using electrospray ionization ion trap multiple-stage tandem mass spectrometry coupled with chemical pattern recognition techniques

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8. An update on lignans: natural products and synthesis

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10. Design, synthesis and anti-proliferative activities of novel 7′-O-substituted schisantherin A derivatives

A. Venkanna,Ch. Pavan Kumar,B. Poornima,Bandi Siva,Nishant Jain,K. Suresh Babu Med. Chem. Commun. 2016 7 1159

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